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Compound of Interest

Compound Name: GR 94800

Cat. No.: B1672131 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for designing and troubleshooting experiments

involving GR 94800, a potent and selective tachykinin NK2 receptor antagonist.

Frequently Asked Questions (FAQs)
Q1: What is GR 94800 and what is its primary mechanism of action?

A1: GR 94800 is a potent and selective competitive antagonist of the tachykinin NK2 receptor.

Its primary mechanism of action is to block the binding of the endogenous ligand, neurokinin A

(NKA), to the NK2 receptor, thereby inhibiting downstream signaling pathways.

Q2: What are the recommended storage conditions for GR 94800?

A2: For long-term stability, GR 94800 should be stored in its lyophilized form at -20°C or -80°C.

Once reconstituted in a solvent, it is best to prepare single-use aliquots and store them frozen

to minimize freeze-thaw cycles, which can lead to peptide degradation.

Q3: How should I dissolve GR 94800 for in vitro experiments?

A3: As a peptide, the solubility of GR 94800 can be variable. It is generally recommended to

first dissolve the peptide in a small amount of a polar organic solvent like DMSO or ethanol to

create a stock solution. For cell-based assays, this stock solution should then be diluted in the

appropriate aqueous buffer or cell culture medium to the final desired concentration. It is critical
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to ensure the final solvent concentration is low (typically <0.1%) to avoid affecting cell viability

and experimental outcomes. Always include a vehicle control with the same final solvent

concentration in your experiments.

Q4: What is the selectivity profile of GR 94800?

A4: GR 94800 is highly selective for the NK2 receptor over other tachykinin receptors (NK1 and

NK3). The selectivity is demonstrated by its significantly higher binding affinity for the NK2

receptor.

Q5: What are the known downstream signaling pathways affected by GR 94800?

A5: By antagonizing the NK2 receptor, a G-protein-coupled receptor (GPCR), GR 94800
primarily inhibits the Gq signaling pathway. This prevents the activation of phospholipase C

(PLC), which in turn blocks the production of inositol trisphosphate (IP3) and diacylglycerol

(DAG). Consequently, this leads to the inhibition of intracellular calcium mobilization and

protein kinase C (PKC) activation. Downstream of this, GR 94800 can also inhibit the activation

of the Mitogen-Activated Protein Kinase (MAPK/ERK) pathway.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of GR 94800, providing a

quick reference for its binding affinity and functional potency.

Parameter Receptor Species/Tissue Value Reference(s)

pKB NK2 - 9.6 [1][2]

NK1 - 6.4 [1][2]

NK3 - 6.0 [1][2]

pKi NK2 Human 9.8 [3]

pA2 NK2 Rat (spinal cord) 6.0 ± 0.4 [4]

NK2
Gerbil (spinal

cord)
5.4 ± 0.3 [4]
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Experimental Protocols
Here are detailed methodologies for key experiments to characterize the activity of GR 94800.

Competitive Radioligand Binding Assay
This protocol is designed to determine the binding affinity (Ki) of GR 94800 for the NK2

receptor.

Materials:

Cell membranes expressing the human NK2 receptor

Radiolabeled NK2 receptor agonist (e.g., [³H]-Neurokinin A)

GR 94800

Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂, 0.1% BSA)

Wash buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂)

Glass fiber filters

Scintillation cocktail

Scintillation counter

Methodology:

Prepare serial dilutions of GR 94800 in binding buffer.

In a 96-well plate, add the cell membranes, the radiolabeled ligand at a concentration close

to its Kd, and varying concentrations of GR 94800 or vehicle.

Incubate the plate at room temperature for a predetermined time to reach equilibrium.

Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.
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Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity

using a scintillation counter.

Non-specific binding is determined in the presence of a high concentration of an unlabeled

NK2 receptor agonist.

Specific binding is calculated by subtracting non-specific binding from total binding.

Plot the percentage of specific binding against the logarithm of the GR 94800 concentration

and fit the data to a one-site competition model to determine the IC50.

Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is

the concentration of the radioligand and Kd is its dissociation constant.

Calcium Imaging Assay
This protocol measures the ability of GR 94800 to inhibit agonist-induced intracellular calcium

mobilization.

Materials:

Cells stably expressing the human NK2 receptor

Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

Neurokinin A (NKA) as the agonist

GR 94800

Fluorescence plate reader or microscope with calcium imaging capabilities

Methodology:

Seed the NK2 receptor-expressing cells in a black-walled, clear-bottom 96-well plate and

culture overnight.
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Load the cells with a calcium-sensitive dye by incubating them with the dye and Pluronic F-

127 in HBSS at 37°C for a specified time.

Wash the cells with HBSS to remove excess dye.

Pre-incubate the cells with varying concentrations of GR 94800 or vehicle for a defined

period.

Measure the baseline fluorescence.

Add a fixed concentration of NKA (typically the EC80) to all wells to stimulate the cells.

Immediately measure the change in fluorescence over time.

The peak fluorescence intensity reflects the intracellular calcium concentration.

Plot the agonist-induced calcium response against the logarithm of the GR 94800
concentration and fit the data to a sigmoidal dose-response curve to determine the IC50.

ERK Phosphorylation Assay
This protocol assesses the effect of GR 94800 on the activation of the MAPK/ERK signaling

pathway.

Materials:

Cells expressing the NK2 receptor

Serum-free cell culture medium

Neurokinin A (NKA)

GR 94800

Lysis buffer

Primary antibodies against phosphorylated ERK1/2 (p-ERK) and total ERK1/2

Secondary antibodies conjugated to a detectable marker (e.g., HRP, fluorophore)
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Western blot or ELISA reagents

Methodology:

Plate the cells and grow to the desired confluency.

Serum-starve the cells for several hours to reduce basal ERK phosphorylation.

Pre-treat the cells with various concentrations of GR 94800 or vehicle for a specified time.

Stimulate the cells with NKA at a concentration known to induce robust ERK phosphorylation

for a short period (e.g., 5-15 minutes).

Lyse the cells and collect the protein lysates.

Determine the protein concentration of each lysate.

Analyze the levels of p-ERK and total ERK using Western blotting or a cell-based ELISA kit.

Quantify the band intensities (for Western blot) or the signal (for ELISA).

Normalize the p-ERK signal to the total ERK signal for each sample.

Plot the normalized p-ERK levels against the logarithm of the GR 94800 concentration to

determine the inhibitory effect.
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Issue Possible Cause(s) Recommended Solution(s)

Low or no antagonist activity

Degradation of GR 94800:

Peptides are susceptible to

degradation by proteases in

serum-containing media or

secreted by cells.

- Prepare fresh stock solutions

of GR 94800. - Aliquot and

store stock solutions at -80°C

to avoid repeated freeze-thaw

cycles. - Consider using

serum-free media for the

experiment if the cells can

tolerate it. - Include protease

inhibitors in the cell culture

medium.

Incorrect concentration: Errors

in dilution or calculation.

- Double-check all calculations

and dilutions. - Verify the

concentration of the stock

solution using a reliable

method if possible.

Low receptor expression: The

cell line used may not express

a sufficient number of NK2

receptors.

- Confirm NK2 receptor

expression using techniques

like qPCR, Western blot, or

flow cytometry. - Use a cell line

with higher or induced receptor

expression.

High background signal in

assays

Non-specific binding: The

antagonist or other reagents

may bind non-specifically to

the plate or other cellular

components.

- Include appropriate controls

for non-specific binding. -

Increase the number of wash

steps in the protocol. - Add a

blocking agent like BSA to the

buffers.

Autofluorescence: Cells or

media components may exhibit

intrinsic fluorescence.

- Use phenol red-free media. -

Measure background

fluorescence from cell-free

wells and subtract it from the

experimental values.
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Poor reproducibility

Inconsistent cell health or

density: Variations in cell

passage number, confluency,

or viability can affect results.

- Use cells within a consistent

and low passage number

range. - Seed cells at a

consistent density and ensure

even distribution in the wells. -

Regularly check cell viability.

Pipetting errors: Inaccurate or

inconsistent pipetting,

especially of small volumes.

- Use calibrated pipettes. - Use

a multichannel pipette for

adding reagents to multiple

wells simultaneously.

Edge effects: Evaporation from

the outer wells of a microplate

can concentrate reagents and

affect cell growth.

- Avoid using the outermost

wells for experimental

samples. - Fill the outer wells

with sterile PBS or media to

maintain humidity.

Unexpected agonist or

antagonist effects

Off-target effects: At high

concentrations, GR 94800

might interact with other

receptors or cellular targets.

- Perform a dose-response

curve to determine the optimal

concentration range. - Test the

effect of GR 94800 on a cell

line that does not express the

NK2 receptor as a negative

control.

Vehicle effects: The solvent

used to dissolve GR 94800

(e.g., DMSO) may have its

own biological effects.

- Ensure the final vehicle

concentration is consistent

across all wells and is as low

as possible (typically <0.1%). -

Always include a vehicle-only

control.
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Caption: NK2 Receptor Signaling Pathway and Point of Inhibition by GR 94800.
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Caption: General experimental workflow for assessing the inhibitory activity of GR 94800.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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